Cas no 27914-54-1 (4-Methoxy-d3-benzoic Acid)

4-Methoxy-d3-benzoic Acid Properties

Names and Identifiers

• Benzoic acid,4-(methoxy-d3)- (9CI)
• (Carboxyl-14C)-nicotinsaeure
• [1-14C]-nicotinic acid
• [carboxy-14C]-nicotinic acid
• [carboxyl-14C]nicotinate
• [CD3]-anisic acid
• 3-Pyridinecarboxylic-14C acid (9CI)
• 4-trideuteriomethoxy-benzoic acid
• AC1LD8VU
• nicotinic acid, [carboxy-14C]-
• p-methoxy-d3-benzoic acid
• 4-(2H3)methoxybenzoic acid
• HY-150664S
• CS-0541594
• 27914-54-1
• EN300-7699962
• 4-((2)H3)methoxybenzoic acid
• 4-(trideuteriomethoxy)benzoic acid
• 4-(Methoxy-d3)benzoic acid
• 4-Methoxy-d3-benzoic acid
• A935609
• SCHEMBL11760416
• 4-Methoxy-benzoic acid-d3
• D97947
• 4-Methoxy-d3-benzoicAcid:(27914-54-1)
• DB-316654
• ZEYHEAKUIGZSGI-FIBGUPNXSA-N
• p-Anisic-a,a,a-d3 Acid; 4-(Trideuteromethoxy)benzoic Acid
• +Expand

• InChIKey： ZEYHEAKUIGZSGI-FIBGUPNXSA-N
• Inchi： InChI=1S/C8H8O3/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,9,10)/i1D3
• SMILES： OC(C1C=CC(OC([2H])([2H])[2H])=CC=1)=O

Computed Properties

• Exact Mass: 155.066
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.066
• Heavy Atom Count: 11
• Complexity: 136
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Boiling Point: 278.3±13.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 115.5±13.3 °C
• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3